Cyclo(-ala-gly)
Cyclo(-ala-gly)
3-methylpiperazine-2,5-dione is a member of the class of 2,5-diketopiperazines that is piperazine substituted by oxo groups at positions 2 and 5, and by a methyl group at position 3. It has a role as a Penicillium metabolite.
Brand Name:
Vulcanchem
CAS No.:
4526-77-6
VCID:
VC20878851
InChI:
InChI=1S/C5H8N2O2/c1-3-5(9)6-2-4(8)7-3/h3H,2H2,1H3,(H,6,9)(H,7,8)
SMILES:
CC1C(=O)NCC(=O)N1
Molecular Formula:
C5H8N2O2
Molecular Weight:
128.13 g/mol
Cyclo(-ala-gly)
CAS No.: 4526-77-6
Cat. No.: VC20878851
Molecular Formula: C5H8N2O2
Molecular Weight: 128.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-methylpiperazine-2,5-dione is a member of the class of 2,5-diketopiperazines that is piperazine substituted by oxo groups at positions 2 and 5, and by a methyl group at position 3. It has a role as a Penicillium metabolite. |
|---|---|
| CAS No. | 4526-77-6 |
| Molecular Formula | C5H8N2O2 |
| Molecular Weight | 128.13 g/mol |
| IUPAC Name | 3-methylpiperazine-2,5-dione |
| Standard InChI | InChI=1S/C5H8N2O2/c1-3-5(9)6-2-4(8)7-3/h3H,2H2,1H3,(H,6,9)(H,7,8) |
| Standard InChI Key | ICCHEGCKVBMSTF-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H]1C(=O)NCC(=O)N1 |
| SMILES | CC1C(=O)NCC(=O)N1 |
| Canonical SMILES | CC1C(=O)NCC(=O)N1 |
| Melting Point | 247 °C |
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